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Compound of Interest

Compound Name: Chloromethyl ethyl ether

Cat. No.: B045463

An In-depth Technical Guide to Chloromethyl
Ethyl Ether

This guide provides a comprehensive overview of Chloromethyl ethyl ether, a significant
reagent in organic synthesis. It is tailored for researchers, scientists, and professionals in drug
development, offering detailed information on its chemical properties, molecular structure,
synthesis protocols, and applications.

Chemical and Physical Properties

Chloromethyl ethyl ether is a colorless liquid that serves as a key intermediate and alkylating
agent in various chemical reactions.[1][2] Its physical and chemical properties are summarized
in the table below for easy reference.
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Property Value Reference(s)
CAS Number 3188-13-4 [1]
Molecular Formula CsH-CIO [3114]
Molecular Weight 94.54 g/mol [11[3]
Appearance Colorless liquid [11[3]
Boiling Point 82°C [1][5]
Density 1.019 g/mL at 25 °C [1][5]
Refractive Index n20/D 1.404 [1]
Flash Point 19 °C (66.2 °F) - closed cup

Storage Temperature 2-8°C [1]
Purity >95% (GC) [1]14]
Solubility Insoluble in water [2][3]

Molecular Structure

The molecular structure of Chloromethyl ethyl ether is fundamental to its reactivity,
particularly its function as an alkylating agent.

e Molecular Formula: C2HsOCH2CI[1]
e SMILES String: CCOCCI[6]

e InChl Key: FCYRSDMGOLYDHL-UHFFFAOY SA-N[6]
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Molecular Structure of Chloromethyl ethyl ether

CH3 —» CH2 —» @)

Reaction Setup

1. Assemble apparatus under N2

Synt

hesis

2. Charge flask with
diethoxymethane, toluene, ZnBr2

3. Add acetyl chloride
slowly (5-15 min)

4. Allow reaction to proceed
(exothermic, then cools)

5. Obtain solution of
Chloromethyl ethyl ether

—» CH2 —» Cl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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